Cas no 1021256-34-7 (N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a specialized organic compound featuring a thiazole core functionalized with a furan-2-carboxamide moiety and a 4-butylphenylcarbamoyl ethyl side chain. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators due to its heterocyclic diversity and amide linkages. The compound’s well-defined molecular architecture allows for precise interactions with biological targets, while its moderate lipophilicity, conferred by the butylphenyl group, may enhance membrane permeability. Its synthetic versatility enables further derivatization, making it a valuable intermediate for research in drug discovery and biochemical studies.
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide structure
1021256-34-7 structure
Product Name:N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
CAS No:1021256-34-7
MF:C21H23N3O3S
MW:397.49062371254
CID:6293751
PubChem ID:42208750
Update Time:2025-05-20

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
    • VU0639281-1
    • N-(4-(3-((4-butylphenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
    • N-[4-[3-(4-butylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
    • AKOS024503469
    • 1021256-34-7
    • F5254-0422
    • Inchi: 1S/C21H23N3O3S/c1-2-3-5-15-7-9-16(10-8-15)22-19(25)12-11-17-14-28-21(23-17)24-20(26)18-6-4-13-27-18/h4,6-10,13-14H,2-3,5,11-12H2,1H3,(H,22,25)(H,23,24,26)
    • InChI Key: WBGGXVLYXAAPNO-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 397.14601278g/mol
  • Monoisotopic Mass: 397.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 113Ų

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5254-0422-2μmol
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
2μmol
$57.0 2023-09-10
Life Chemicals
F5254-0422-5μmol
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
5μmol
$63.0 2023-09-10
Life Chemicals
F5254-0422-10μmol
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
10μmol
$69.0 2023-09-10
Life Chemicals
F5254-0422-20μmol
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
20μmol
$79.0 2023-09-10
Life Chemicals
F5254-0422-1mg
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
1mg
$54.0 2023-09-10
Life Chemicals
F5254-0422-2mg
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
2mg
$59.0 2023-09-10
Life Chemicals
F5254-0422-3mg
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
3mg
$63.0 2023-09-10
Life Chemicals
F5254-0422-4mg
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
4mg
$66.0 2023-09-10
Life Chemicals
F5254-0422-5mg
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
5mg
$69.0 2023-09-10
Life Chemicals
F5254-0422-10mg
N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
1021256-34-7
10mg
$79.0 2023-09-10

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Related Literature

Additional information on N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1021256-34-7, known as N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiazole ring, a furan carboxamide group, and a substituted phenyl moiety. The combination of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the thiazole ring in this compound is significant, as it is known to enhance bioavailability and improve the pharmacokinetic profile of molecules. Additionally, the furan carboxamide group plays a crucial role in stabilizing the molecule's structure and enhancing its interactions with biological targets.

The substitution pattern of the phenyl group in this compound further adds to its complexity and potential utility. The butyl group attached to the phenyl ring introduces hydrophobicity, which can influence the molecule's solubility and permeability. This feature is particularly advantageous in drug design, where balancing hydrophilicity and lipophilicity is essential for achieving optimal pharmacokinetics.

Recent research has focused on the synthesis and optimization of this compound. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have been employed to streamline its production. These efforts have not only improved the yield but also enhanced the purity of the compound, making it more suitable for preclinical studies.

In terms of pharmacological activity, this compound has shown promising results in vitro and in vivo models. It exhibits selective inhibition against certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, studies have demonstrated its ability to modulate signaling pathways involved in inflammation and neurodegenerative disorders.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying its activity.Docking studies have revealed key interactions between the compound and its target proteins, providing insights into its binding affinity and selectivity.

Moreover, this compound has been investigated for its potential as a lead molecule in drug discovery programs. Its structural versatility allows for further modifications to optimize its efficacy and safety profiles. Researchers are exploring various strategies to enhance its potency while minimizing off-target effects.

In conclusion, N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents a cutting-edge advancement in medicinal chemistry. With its unique structure and promising pharmacological properties, this compound holds significant potential for developing novel therapeutic agents.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.